Cas no 1804085-83-3 (5-Cyanobenzo[d]oxazole-2-methanol)

• Product Name: 5-Cyanobenzo[d]oxazole-2-methanol
• CAS No: 1804085-83-3
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 4816949
• Update Time: 2025-06-08

5-Cyanobenzo[d]oxazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyanobenzo[d]oxazole-2-methanol

• Inchi： 1S/C9H6N2O2/c10-4-6-1-2-8-7(3-6)11-9(5-12)13-8/h1-3,12H,5H2
• InChI Key： FPACWGKAYZQMTG-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=C(C#N)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 0.6
• Topological Polar Surface Area: 70

Additional information on 5-Cyanobenzo[d]oxazole-2-methanol

Introduction to 5-Cyanobenzo[d]oxazole-2-methanol (CAS No. 1804085-83-3)

5-Cyanobenzo[d]oxazole-2-methanol, identified by its CAS number 1804085-83-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both a cyano group and a hydroxymethyl substituent in its molecular structure imparts unique reactivity and functional properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzo[d]oxazole core is a privileged scaffold in drug discovery, frequently incorporated into molecules targeting various diseases due to its ability to interact with biological macromolecules in multiple ways. The cyano group, specifically, introduces a polarized carbon atom that can participate in hydrogen bonding and coordinate with metal ions, while the hydroxymethyl moiety provides a site for further derivatization, allowing for the creation of more complex and biologically active derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for enzymes involved in cancer progression. 5-Cyanobenzo[d]oxazole-2-methanol has emerged as a promising intermediate in this endeavor. Its structural framework is well-suited for modulating the activity of enzymes such as kinases and proteases, which are often dysregulated in cancer cells. Preclinical studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on these targets, making them attractive candidates for further development.

One of the most compelling aspects of 5-Cyanobenzo[d]oxazole-2-methanol is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis pathways, starting from commercially available precursors. This ease of synthesis allows researchers to rapidly explore its pharmacological potential and optimize its properties through structure-activity relationship (SAR) studies. The flexibility of the benzo[d]oxazole ring also enables the introduction of various substituents at different positions, further expanding the chemical space available for drug design.

The pharmacological profile of 5-Cyanobenzo[d]oxazole-2-methanol has been extensively studied in vitro and in vivo. Initial screenings have revealed that it possesses anti-inflammatory, antioxidant, and antimicrobial properties. These findings are particularly intriguing given the growing interest in natural product-inspired compounds that can address multiple pathological conditions simultaneously. The compound’s ability to interact with different biological targets suggests that it may have therapeutic applications beyond cancer treatment, such as in neurodegenerative diseases or infectious disorders.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 5-Cyanobenzo[d]oxazole-2-methanol at the molecular level. Molecular docking simulations have been used to predict how this compound binds to its target enzymes, providing insights into its mechanism of action. These computational studies have guided experimental efforts by identifying key interactions and highlighting potential areas for structural optimization.

The synthesis and characterization of 5-Cyanobenzo[d]oxazole-2-methanol derivatives have also led to the discovery of novel analogs with enhanced pharmacological properties. For instance, modifications at the 3-position of the benzo[d]oxazole ring have been shown to improve binding affinity to certain protein targets. Such findings underscore the importance of fine-tuning molecular structure to achieve desired biological outcomes.

In conclusion, 5-Cyanobenzo[d]oxazole-2-methanol (CAS No. 1804085-83-3) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Its role as an intermediate in drug development underscores its importance in addressing critical health challenges. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to remain a cornerstone of pharmaceutical innovation for years to come.